Cas no 1382696-16-3 ((2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one)

• Product Name: (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one
• CAS No: 1382696-16-3
• MF: C₁₅H₁₅FN₂OS
• MW: 290.355805635452
• CID: 4595622
• Update Time: 2025-07-19

(2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(Dimethylamino)-1-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one
• (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one

• Inchi： 1S/C15H15FN2OS/c1-10-14(13(19)7-8-18(2)3)20-15(17-10)11-5-4-6-12(16)9-11/h4-9H,1-3H3
• InChI Key： IVVLMOLIVDDTPU-UHFFFAOYSA-N
• SMILES： C(C1SC(C2=CC=CC(F)=C2)=NC=1C)(=O)C=CN(C)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 431.9±55.0 °C at 760 mmHg
• Flash Point: 215.0±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one

Recent Advances in the Study of (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one (CAS: 1382696-16-3)

The compound (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one (CAS: 1382696-16-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly in targeting specific pathways involved in cancer progression. The presence of the 3-fluorophenyl and thiazolyl moieties in its structure has been shown to enhance its binding affinity to various kinase domains, making it a promising candidate for further development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the precise interactions between this compound and its target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in several cancer models, including breast and lung cancer. Notably, its selectivity for cancer cells over normal cells suggests a favorable safety profile, although further toxicological studies are required to confirm this. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have also been investigated, with preliminary results indicating reasonable oral absorption and half-life.

One of the key challenges in the development of (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one is its synthetic complexity. Recent advancements in organic synthesis have enabled more efficient and scalable routes to produce this compound, addressing previous limitations in yield and purity. These improvements are critical for facilitating large-scale production and further preclinical testing.

Looking ahead, researchers are exploring the potential of this compound in combination therapies, where it may synergize with other anticancer agents to enhance therapeutic outcomes. Additionally, efforts are underway to modify its structure to optimize its pharmacological properties and reduce potential off-target effects. The ongoing research underscores the compound's potential as a valuable addition to the arsenal of targeted cancer therapies.

In conclusion, (2E)-3-(Dimethylamino)-1-2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-ylprop-2-en-1-one (CAS: 1382696-16-3) represents a promising avenue for drug development, with its unique chemical structure and potent biological activity. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.